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Compound of Interest

3-Amino-2-hydroxy-5-
Compound Name:
nitrobenzenesulfonic acid

Cat. No.: B1275784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
Amino-2-hydroxy-5-nitrobenzenesulfonic acid (CAS No. 96-67-3), an important
intermediate in the pharmaceutical and dye industries. Understanding the solubility of this
compound is critical for its synthesis, purification, formulation, and application in various
research and development settings.

Core Concepts: Solubility of Aromatic Sulfonic
Acids

3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is a multifaceted molecule, with its solubility
being governed by the interplay of its functional groups: a sulfonic acid group, an amino group,
a hydroxyl group, and a nitro group, all attached to a benzene ring. The sulfonic acid group is
strongly acidic and highly polar, generally conferring significant water solubility to the molecule.
[1][2] The amino and hydroxyl groups can participate in hydrogen bonding, further enhancing
solubility in protic solvents. Conversely, the nitro group and the aromatic ring contribute to the
molecule's non-polar character. The overall solubility in a given solvent is a balance of these
competing factors.

Quantitative Solubility Data
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Precise quantitative solubility data for 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid
across a wide range of organic solvents is not extensively available in published literature.
However, based on available data sheets and studies of structurally similar compounds, the

following summary can be provided.
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. Temperature
Solvent Type Solubility C) Notes
Also reported as
Water Polar Protic 1-5mg/mL 215 0.1-0.5 g/100
mL.[3][4]
Quantitative data
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] Reported as - solubility is
Ethanol Polar Protic Not Specified
"excellent" expected due to
hydrogen
bonding
capabilities.[5][6]
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] Expected to be ethanol, good
Methanol Polar Protic - o
Soluble solubility is
anticipated.
Expected to be Moderate polarity
Acetone Polar Aprotic Sparingly - may allow for
Soluble some dissolution.
Dimethyl High polari
.y ) Expected to be P v
Sulfoxide Polar Aprotic - suggests good
Soluble N
(DMSO) solubility.
N,N- High polari
) ] ] Expected to be ap v
Dimethylformami  Polar Aprotic - suggests good
Soluble o
de (DMF) solubility.
The high polarity
of the sulfonic
acid group
Expected to be )
Hexane Non-polar - makes it

Insoluble
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Similar to
Expected to be hexane,
Toluene Non-polar - ) o
Insoluble insolubility is
expected.

Note: "Expected"” solubility is inferred from the general solubility characteristics of aromatic
sulfonic acids and the specific functional groups present on the molecule. Experimental
verification is recommended.

Experimental Protocols
Determination of Equilibrium Solubility (Shake-Flask
Method)

A standard and reliable method for determining the equilibrium solubility of a compound is the
shake-flask method.[1][7]

Objective: To determine the saturation concentration of 3-Amino-2-hydroxy-5-
nitrobenzenesulfonic acid in a specific solvent at a controlled temperature.

Materials:

» 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid (solid, pure form)
e Selected solvents (e.g., water, ethanol, DMSO)

o Temperature-controlled orbital shaker or water bath

o Centrifuge

e Analytical balance

¢ Volumetric flasks and pipettes

o HPLC or UV-Vis spectrophotometer for concentration analysis

e Syringe filters (0.45 um)
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Procedure:

Add an excess amount of solid 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid to a
series of vials, each containing a known volume of the selected solvent. The presence of
undissolved solid is necessary to ensure saturation.

Seal the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

After equilibration, allow the vials to stand undisturbed at the set temperature for a sufficient
time to allow the excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe and immediately filter it
through a syringe filter to remove any undissolved particles.

Dilute the filtered solution with a suitable solvent to a concentration within the analytical
range of the chosen quantification method.

Analyze the concentration of the diluted solution using a calibrated HPLC or UV-Vis
spectrophotometer.

Calculate the original solubility in the solvent, taking into account the dilution factor.

Mandatory Visualizations
Logical Workflow for the Synthesis of 3-Amino-2-
hydroxy-5-nitrobenzenesulfonic Acid

The industrial synthesis of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid typically

involves a two-step process starting from 2-aminophenol.[3] The following diagram illustrates

the logical workflow of this synthesis.
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Caption: A logical workflow for the synthesis of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic
acid.

Applications in Research and Drug Development

3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid serves as a crucial building block in the
synthesis of various organic molecules.

e Dye Industry: It is a key intermediate in the production of azo dyes.[3]

o Pharmaceutical Research: Its structural motifs are of interest in medicinal chemistry for the
development of new therapeutic agents.

» Biochemical Assays: The compound and its derivatives can be utilized in enzyme studies
and other biochemical assays.[3]

The solubility data and protocols presented in this guide are intended to support researchers
and professionals in the effective handling and application of this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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